Cas no 1559458-18-2 (2-(3,5-Dimethylcyclohexyl)propanoic acid)

2-(3,5-Dimethylcyclohexyl)propanoic acid is a cycloaliphatic carboxylic acid characterized by its unique sterically hindered structure, featuring two methyl groups at the 3- and 5-positions of the cyclohexyl ring. This structural configuration enhances its stability and influences its reactivity, making it a valuable intermediate in organic synthesis and specialty chemical applications. The compound exhibits moderate lipophilicity, which can be advantageous in the design of hydrophobic molecules or fine-tuning physicochemical properties in pharmaceutical and agrochemical formulations. Its defined stereochemistry also allows for selective functionalization, offering potential utility in asymmetric synthesis or chiral derivatization. The acid functionality provides a handle for further chemical modifications, such as esterification or amidation.
2-(3,5-Dimethylcyclohexyl)propanoic acid structure
1559458-18-2 structure
Product Name:2-(3,5-Dimethylcyclohexyl)propanoic acid
CAS No:1559458-18-2
MF:C11H20O2
MW:184.275303840637
CID:5692505
PubChem ID:79418595
Update Time:2025-10-31

2-(3,5-Dimethylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS017972426
    • EN300-783148
    • 2-(3,5-dimethylcyclohexyl)propanoic acid
    • 2-(3,5-dimethylcyclohexyl)propanoicacid
    • CS-0275553
    • 1559458-18-2
    • Cyclohexaneacetic acid, α,3,5-trimethyl-
    • 2-(3,5-Dimethylcyclohexyl)propanoic acid
    • Inchi: 1S/C11H20O2/c1-7-4-8(2)6-10(5-7)9(3)11(12)13/h7-10H,4-6H2,1-3H3,(H,12,13)
    • InChI Key: DPQASIODGLHIFG-UHFFFAOYSA-N
    • SMILES: OC(C(C)C1CC(C)CC(C)C1)=O

Computed Properties

  • Exact Mass: 184.146329876g/mol
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.953±0.06 g/cm3(Predicted)
  • Boiling Point: 271.9±8.0 °C(Predicted)
  • pka: 4.72±0.10(Predicted)

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Additional information on 2-(3,5-Dimethylcyclohexyl)propanoic acid

Recent Advances in the Study of 2-(3,5-Dimethylcyclohexyl)propanoic acid (CAS: 1559458-18-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(3,5-Dimethylcyclohexyl)propanoic acid (CAS: 1559458-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylpropanoic acid structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and metabolic regulation. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

One of the key areas of interest in recent research has been the synthesis and structural optimization of 2-(3,5-Dimethylcyclohexyl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing production costs. The researchers employed a combination of catalytic hydrogenation and chiral resolution techniques to achieve enantiomerically pure forms of the compound, which is critical for its biological activity. This advancement not only facilitates large-scale production but also opens new avenues for structure-activity relationship (SAR) studies.

In terms of pharmacological applications, 2-(3,5-Dimethylcyclohexyl)propanoic acid has demonstrated notable anti-inflammatory effects in preclinical models. A recent study in the European Journal of Pharmacology (2024) revealed that the compound inhibits the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound exhibited a favorable safety profile in acute toxicity studies, underscoring its translational potential.

Another promising area of research involves the metabolic effects of 2-(3,5-Dimethylcyclohexyl)propanoic acid. A 2024 study in Nature Chemical Biology reported that the compound acts as an agonist for the peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose and lipid metabolism. This property makes it a candidate for the treatment of metabolic disorders such as type 2 diabetes and obesity. The study also highlighted the compound's selective binding affinity, which minimizes the adverse effects commonly associated with PPARγ agonists, such as weight gain and fluid retention.

Despite these advancements, challenges remain in the clinical translation of 2-(3,5-Dimethylcyclohexyl)propanoic acid. For instance, its pharmacokinetic properties, including bioavailability and half-life, require further optimization to ensure efficacy in human trials. Additionally, more extensive toxicological studies are needed to evaluate its long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to address these challenges and accelerate the development of this compound into a viable therapeutic option.

In conclusion, 2-(3,5-Dimethylcyclohexyl)propanoic acid (CAS: 1559458-18-2) represents a promising candidate in chemical biology and pharmaceutical research, with potential applications in inflammation and metabolic disorders. Recent studies have made significant strides in its synthesis, mechanism of action, and pharmacological evaluation. However, further research is essential to overcome existing limitations and fully realize its therapeutic potential. This brief underscores the importance of continued investigation into this compound, which may pave the way for novel treatments in the near future.

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